2-Chloro-4-bromo-5-methyl-3,6-difluoroaniline

• Molecular Formula: C7H5BrClF2N
• Molecular Weight: 256.47 g/mol
• IUPAC Name: 4-bromo-2-chloro-3,6-difluoro-5-methylaniline
• InChI: InChI=1S/C7H5BrClF2N/c1-2-3(8)6(11)4(9)7(12)5(2)10/h12H2,1H3
• InChI Key: NMONHMILLZXYOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Br)F)Cl)N)F

Description

2-Chloro-4-bromo-5-methyl-3,6-difluoroaniline is a useful research compound. Its molecular formula is C7H5BrClF2N and its molecular weight is 256.47 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-bromo-5-methyl-3,6-difluoroaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-bromo-5-methyl-3,6-difluoroaniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-chloro-5-methyl-3,6-difluoroaniline (5.0 g, 28 mmol) in anhydrous methanol (25 mL) is treated with elemental bromine (5.0 g, 3,1 mmol) at room temperature. After stirring for 12 hours, most of the solvent is removed by rotary evaporator and the residue partitioned between EtOAc (250 mL) and water (250 mL). The organic phase is washed with brine (150 mL), dried (MgSO4) and concentrated by rotary evaporator. The crude product is purified using flash chromatography (7% EtOAc/hexanes) to give 2-chloro-4-bromo-5-methyl-3,6-difluoroaniline as a tan solid.